Cas no 18955-88-9 (2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid)

• Product Name: 2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid
• CAS No: 18955-88-9
• MF: C₆H₄F₃NO₃
• MW: 195.09607219696
• MDL: MFCD01941318
• CID: 123271
• PubChem ID: 2775651
• Update Time: 2025-11-02

2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylicacid, 2-methyl-5-(trifluoromethyl)-
• 2-(3-Methoxyphenyl)malondialdehyde
• 2-Methyl-5-(trifluoromethyl)oxazole-4-carboxylic acid
• 2-methyl-5-trifluoromethyl-1,3-oxazole-4-carboxylic acid
• 2-methyl-5-trifluoromethyloxazole-4-carboxylic acid
• 2-methyl-5-trifluoromethyl-oxazole-4-carboxylic acid
• AC1MCQDL
• CTK0H2240
• SBB053180
• SureCN569207
• N-(3-Methoxy-phenyl)-malonamicacidethyl
  ester
• 4-Carboxy-2-methyl-5-(trifluoromethyl)-1,3-oxazole
• DTXSID30379635
• CS-0316382
• AKOS006230217
• PS-6696
• 2-methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid
• 2-methyl-5-(trifluoromethyl)oxazole-4-carboxylic acid, AldrichCPR
• 2-Methyl-5-(trifluoromethyl)-4-oxazolecarboxylic acid
• MFCD01941318
• 2-methyl-5-(trifluoromethyl)-oxazole-4-carboxylic acid
• 2-methyl-5(trifluoromethyl)-oxazole-4-carboxylic acid
• FT-0676497
• SCHEMBL569207
• 18955-88-9
• 2-methyl-5-trifluoromethyl-4-oxazolecarboxylic acid
• AT29267
• 671-244-9
• DTXCID90330661
• 2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid

• MDL： MFCD01941318
• Inchi： 1S/C6H4F3NO3/c1-2-10-3(5(11)12)4(13-2)6(7,8)9/h1H3,(H,11,12)
• InChI Key： CPJRDBNLRNFKFI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=C(C)O1)(F)F

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 195.01432748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Melting Point: 61-64
• PSA: 43.37

2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid

Comprehensive Overview of 2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid (CAS No. 18955-88-9)

2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid (CAS No. 18955-88-9) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its unique oxazole ring and trifluoromethyl group, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular formula is C₆H₄F₃NO₃, and it exhibits distinct chemical properties that make it valuable for research and industrial applications.

The 2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid structure features a five-membered oxazole ring, which is known for its stability and versatility in chemical reactions. The presence of the trifluoromethyl group enhances the compound's lipophilicity, making it particularly useful in drug design where improved membrane permeability is desired. Researchers often explore its potential in developing new pharmaceuticals, especially in areas like antimicrobial and anti-inflammatory agents.

One of the most common questions about 2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid is its role in medicinal chemistry. Recent studies highlight its application as a building block for small molecule inhibitors, which are critical in targeting specific enzymes or proteins involved in disease pathways. For instance, its derivatives have shown promise in modulating kinase activity, a hot topic in cancer research. This aligns with the growing interest in precision medicine and targeted therapies.

In addition to pharmaceuticals, 2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid is also explored in agrochemical formulations. The trifluoromethyl group is a common motif in pesticides and herbicides due to its ability to enhance the bioavailability and efficacy of these compounds. With the increasing demand for sustainable agriculture, researchers are investigating its potential in developing eco-friendly crop protection agents.

The synthesis of 2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid typically involves multi-step organic reactions, including cyclization and carboxylation processes. Advanced techniques like microwave-assisted synthesis and flow chemistry are being employed to improve yield and reduce environmental impact. These innovations are part of the broader trend toward green chemistry, which aims to minimize waste and energy consumption in chemical production.

From a commercial perspective, the global market for 2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid is expanding, driven by its applications in drug discovery and agrochemical development. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical companies. The compound is often listed under synonyms such as 2-Methyl-5-trifluoromethyloxazole-4-carboxylic acid, which helps in broader searchability across scientific databases.

Safety and handling of 2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid are also critical topics. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. This aligns with the increasing emphasis on laboratory safety protocols and responsible chemical management in research institutions.

In summary, 2-Methyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic Acid (CAS No. 18955-88-9) is a versatile compound with significant potential in both pharmaceutical and agrochemical fields. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative solutions for health and agriculture. As the demand for specialized chemicals grows, this compound is likely to remain a key player in the industry.